![molecular formula C13H19N3O3 B7635136 N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide](/img/structure/B7635136.png)
N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide is a chemical compound that belongs to the pyrazole family. It is a synthetic molecule that has been used in scientific research to study its mechanism of action and biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide reduces inflammation and pain.
Biochemical and Physiological Effects:
N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide has been found to have anti-inflammatory and anti-cancer effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been found to have a protective effect on the liver and kidneys.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide in lab experiments is its specificity for COX-2 inhibition. This allows researchers to study the specific effects of COX-2 inhibition without affecting other pathways. However, one limitation is the lack of information on its pharmacokinetics and toxicity, which limits its potential as a therapeutic agent.
Future Directions
For research on N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide include studying its potential as a therapeutic agent for inflammatory diseases and cancer. Additionally, more research is needed to understand its pharmacokinetics and toxicity, which will help determine its potential as a therapeutic agent. Finally, studies on its mechanism of action may lead to the development of more potent and selective COX-2 inhibitors.
Synthesis Methods
The synthesis method of N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide involves the reaction of 2-oxo-1,3-oxazolidine with 4-bromo-1H-pyrazole in the presence of potassium carbonate. The resulting intermediate is then reacted with 2-bromomethyltetrahydrofuran to yield the final product.
Scientific Research Applications
N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide has been used in scientific research to study its potential as a therapeutic agent for various diseases. It has been found to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the treatment of inflammatory diseases and cancer.
properties
IUPAC Name |
N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3/c17-13(10-3-5-18-9-10)15-11-6-14-16(7-11)8-12-2-1-4-19-12/h6-7,10,12H,1-5,8-9H2,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUHYWWULRWVROF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN2C=C(C=N2)NC(=O)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]oxolane-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.